8-(2,3-Dichlorobenzoyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile

• IUPAC Name: 8-(2,3-dichlorobenzoyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile
• InChI: InChI=1S/C17H18Cl2N2O2/c18-13-6-3-5-12(15(13)19)16(22)21-9-4-8-17(14(21)11-20)7-1-2-10-23-17/h3,5-6,14H,1-2,4,7-10H2
• InChI Key: XNPDKRVBZARFDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC2(C1)CCCN(C2C#N)C(=O)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C17H18Cl2N2O2
• Molecular Weight: 353.2 g/mol

Description

The compound “8-(2,3-Dichlorobenzoyl)-1-oxa-8-azaspiro[5.5]undecane-7-carbonitrile” is a complex organic molecule. It contains a spiro[5.5]undecane structure, which is a type of spiro compound where two cyclohexane rings share a single atom. The molecule also contains a 2,3-dichlorobenzoyl group, an oxa (oxygen) atom, an aza (nitrogen) atom, and a carbonitrile group (–C≡N).

Molecular Structure Analysis

The molecular structure of this compound would be based on the spiro[5.5]undecane backbone, with the various functional groups attached at the appropriate positions. The 2,3-dichlorobenzoyl group would likely be attached at the 8-position, the oxa (oxygen) atom would replace a carbon atom in the ring structure, the aza (nitrogen) atom would also replace a carbon atom, and the carbonitrile group would be attached at the 7-position.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the reactivity of its functional groups. For example, the carbonitrile group might undergo reactions typical of nitriles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.